1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane

• IUPAC Name: 4-[(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)methyl]-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C18H23N3O2S2/c22-25(23,17-7-8-17)21-10-4-9-20(11-12-21)13-16-14-24-18(19-16)15-5-2-1-3-6-15/h1-3,5-6,14,17H,4,7-13H2
• InChI Key: UWFPTYSGFBHTKT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C18H23N3O2S2
• Molecular Weight: 377.5 g/mol

Description

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane, also known as CPTD, is a cyclic compound that has been studied for its potential applications in various scientific fields. CPTD has been found to possess a variety of properties that can be used to further research and development in the pharmaceutical, biochemical, and physiological fields.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane has been studied for its potential applications in various scientific fields. It has been used as an intermediate for synthesizing other compounds, such as 1,4-diazepane-2-thione. In addition, 1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane has been studied for its potential use as a reagent in organic synthesis. It has also been investigated for its ability to inhibit the growth of certain bacteria and fungi.

Mechanism of Action

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane is believed to act as an inhibitor of bacterial and fungal growth by interfering with the cell membrane. Specifically, it is thought to bind to the cell membrane, causing it to become more rigid and less permeable. This inhibits the uptake of nutrients and other molecules, leading to the death of the cell.
Biochemical and Physiological Effects
1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been found to have anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been shown to reduce the production of certain pro-inflammatory cytokines and to increase the production of certain anti-inflammatory cytokines. In addition, it has been found to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane has several advantages for lab experiments. It is relatively easy to synthesize and can be used in a variety of applications. Additionally, it is relatively non-toxic and has low environmental impact. However, it is important to note that 1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane is not approved for human use and should only be used in laboratory settings.

Future Directions

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane has potential for further research and development. One potential area of research is its potential use as an anti-inflammatory agent. Additionally, its potential use in the treatment of fungal and bacterial infections could be further explored. Furthermore, its potential use in the treatment of neurodegenerative diseases could be investigated. Finally, its potential use as an antioxidant and neuroprotective agent could be studied.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane can be synthesized through a multi-step process. The first step is to prepare a solution of 2-phenyl-1,3-thiazol-4-ylmethyl chloride and 1-(cyclopropanesulfonyl)-1,4-diazepane in dichloromethane. The solution is then treated with a base such as sodium hydroxide or potassium carbonate. The reaction is then cooled to room temperature and allowed to stand for several hours. Finally, the product is isolated by filtration and purified by recrystallization.